Cas no 1001080-50-7 (Sotatercept)
Sotatercept Chemical and Physical Properties
Names and Identifiers
-
- Research Grade Sotatercept (DHC33102)
- ACE 011
- ActRIIA-ECD-Fc
- ActRIIA-Fc
- ACVR2A-Fc
- P444 (fusion protein)
- Sotatercept
-
Sotatercept Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P029VKW-1mg |
Sotatercept |
1001080-50-7 | 97% | 1mg |
$1067.00 | 2023-12-27 | |
| 1PlusChem | 1P029VKW-5mg |
Sotatercept |
1001080-50-7 | 97% | 5mg |
$2715.00 | 2023-12-27 |
Sotatercept Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Sotatercept
Exploring Sotatercept (CAS No. 1001080-50-7): A Breakthrough in Treating Pulmonary Arterial Hypertension
Sotatercept (CAS No. 1001080-50-7) is a novel fusion protein therapeutic that has garnered significant attention in the field of pulmonary arterial hypertension (PAH) treatment. As a first-in-class activin receptor type IIA-Fc fusion protein, it represents a paradigm shift in managing this life-threatening condition. The drug's unique mechanism of action targets the TGF-β superfamily signaling pathway, offering hope for patients with limited treatment options.
Recent clinical trials have demonstrated Sotatercept's potential to improve exercise capacity and hemodynamic parameters in PAH patients. Unlike conventional vasodilators, this biologic therapy addresses the underlying vascular remodeling processes that characterize the disease. The STELLAR phase 3 trial results, published in prominent medical journals, have solidified its position as a potential game-changer in PAH management.
The molecular structure of Sotatercept combines the extracellular domain of activin receptor type IIA with the Fc portion of human IgG1. This design enables it to bind multiple ligands in the TGF-β superfamily, including activins and growth differentiation factors (GDFs). By modulating these pathways, Sotatercept helps restore the balance between pro-proliferative and anti-proliferative signals in pulmonary vasculature.
Current research focuses on Sotatercept's potential applications beyond PAH. Preliminary studies suggest possible benefits in other fibrotic diseases and bone disorders, given its mechanism of action. However, the most immediate impact remains in PAH treatment algorithms, where it may soon become a standard of care for appropriate patient populations.
The development of Sotatercept addresses several unmet medical needs in PAH treatment. Despite available therapies, many patients experience disease progression and poor quality of life. This biologic agent offers the potential for disease modification rather than just symptom management, a concept that excites both clinicians and researchers in the pulmonary hypertension community.
From a pharmacological perspective, Sotatercept exhibits favorable pharmacokinetic properties. Its subcutaneous administration route enhances patient convenience compared to some existing PAH therapies. The drug's half-life supports relatively infrequent dosing, potentially improving treatment adherence in this chronic condition.
Manufacturing Sotatercept involves sophisticated recombinant DNA technology and mammalian cell culture processes. The production requires strict quality control measures to ensure the consistency and efficacy of this biologic product. As with all protein therapeutics, considerations of immunogenicity and stability are paramount during development and production.
The economic impact of Sotatercept is another area of interest. While biologic therapies typically command higher prices, the potential for reduced hospitalizations and improved outcomes may justify the cost. Health technology assessments will play a crucial role in determining its value proposition and reimbursement status across different healthcare systems.
Patient advocacy groups have shown keen interest in Sotatercept, recognizing its potential to transform PAH care standards. The drug's development has been closely followed by the pulmonary hypertension patient community, with many expressing hope for improved long-term prognosis and functional capacity.
Future research directions for Sotatercept include investigating its use in combination therapies with existing PAH medications and exploring potential benefits in early-stage disease. Additionally, researchers are examining biomarkers that might predict treatment response, enabling more personalized medicine approaches in PAH management.
From a regulatory standpoint, Sotatercept has received Breakthrough Therapy designation from the FDA, accelerating its development and review process. This recognition underscores the significant potential of this innovative therapeutic to address a serious condition with limited treatment options.
The scientific community continues to explore the molecular mechanisms underlying Sotatercept's effects. Recent studies have shed light on how it modulates vascular cell proliferation and extracellular matrix deposition, providing insights that may inform the development of next-generation PAH therapies.
As Sotatercept moves closer to potential approval, healthcare systems are preparing for its integration into PAH treatment protocols. This includes developing patient selection criteria, monitoring guidelines, and treatment algorithms to ensure optimal use of this promising therapy.
The story of Sotatercept (CAS No. 1001080-50-7) exemplifies how translational research can bridge the gap between basic science discoveries and clinical applications. Its development journey offers valuable lessons for drug discovery in complex diseases and highlights the importance of targeted biologic therapies in modern medicine.
1001080-50-7 (Sotatercept) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)